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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure of bovine
lyso-sulfatide, a critical lysosphingolipid implicated in various physiological and pathological
processes. This document details its molecular composition, including variations in its core
structure, and presents methodologies for its study. Furthermore, it elucidates a key signaling
pathway influenced by this molecule.

Core Chemical Structure and Properties

Bovine lyso-sulfatide, also known as sulfogalactosylsphingosine or psychosine-3'-sulfate, is the
deacylated derivative of sulfatide. Its fundamental structure consists of three key components:
a sphingoid base, a galactose sugar, and a sulfate group. The absence of the N-linked fatty
acid chain distinguishes it from its parent compound, sulfatide.[1]

The stereochemistry of the predominant form of lyso-sulfatide has been defined as
(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl 3-D-galactopyranoside 3'-(hydrogen sulfate).
[2] The sulfate group is attached to the 3'-hydroxyl position of the galactose moiety.[3]
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Property Value Source
Chemical Formula C24H47NO10S [21[41[5]
Molecular Weight 541.7 g/mol [2][41[5]
CAS Number 38621-58-8 [2][4]

Psychosine 3'-O-sulfate,
Synonyms Psychosine sulfate, [2]
Sulfogalactosylsphingosine

Heterogeneity of the Sphingoid Base in Bovine Species

A critical aspect of bovine lyso-sulfatide is the inherent variability in the long-chain base. While
the C18 sphingosine (4-sphingenine) is a common representation, sphingolipids derived from

bovine sources exhibit a notable heterogeneity in their sphingoid base composition.[6] Studies
on bovine sphingolipids have revealed the presence of significant proportions of C16 sphingoid
bases, in addition to other even- and odd-numbered carbon chain homologs.[6] This variability
is a key consideration in the analysis and characterization of lyso-sulfatide from bovine tissues.

Experimental Protocols

The study of bovine lyso-sulfatide necessitates specific protocols for its extraction, purification,
and structural elucidation.

Extraction and Purification of Lyso-Sulfatide from
Bovine Brain Tissue

This protocol is adapted from methodologies developed for the extraction of lysosphingolipids
from biological matrices.

Objective: To isolate a lyso-sulfatide-enriched fraction from bovine brain homogenate.
Materials:
e Bovine brain tissue

e Chloroform

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/publication/23186982_Lysosulfatide_Regulates_the_Motility_of_a_Neural_Precursor_Cell_Line_Via_Calcium-mediated_Process_Collapse
https://pubmed.ncbi.nlm.nih.gov/11950216/
https://www.researchgate.net/figure/Fatty-acid-composition-of-bovine-brain-sphingomyelin_tbl1_18310333
https://www.researchgate.net/publication/23186982_Lysosulfatide_Regulates_the_Motility_of_a_Neural_Precursor_Cell_Line_Via_Calcium-mediated_Process_Collapse
https://pubmed.ncbi.nlm.nih.gov/11950216/
https://www.researchgate.net/figure/Fatty-acid-composition-of-bovine-brain-sphingomyelin_tbl1_18310333
https://www.researchgate.net/publication/23186982_Lysosulfatide_Regulates_the_Motility_of_a_Neural_Precursor_Cell_Line_Via_Calcium-mediated_Process_Collapse
https://pubmed.ncbi.nlm.nih.gov/11950216/
https://www.researchgate.net/publication/23186982_Lysosulfatide_Regulates_the_Motility_of_a_Neural_Precursor_Cell_Line_Via_Calcium-mediated_Process_Collapse
https://pmc.ncbi.nlm.nih.gov/articles/PMC2444003/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2444003/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methanol

Deionized water

Internal standard (e.g., N-acetyl-sulfatide)

Centrifuge

Glass tubes

Procedure:

Homogenization: Homogenize fresh or frozen bovine brain tissue in a suitable buffer.

Lipid Extraction (Modified Bligh and Dyer Method): a. To a known volume of brain
homogenate, add the internal standard. b. Add methanol and chloroform in a ratio that
results in a single-phase system (e.g., for 50 pL of sample, add 300 pL of methanol and 150
pL of chloroform), ensuring thorough mixing after each addition.[1] c. Allow the mixture to
stand at room temperature for 30 minutes to ensure complete extraction.[1] d. Induce phase
separation by adding chloroform and water. e. Centrifuge to separate the aqueous (upper)
and organic (lower) phases. Lyso-sulfatide, being more polar than other lipids, will partition
into the upper aqueous-methanolic phase.[1]

Purification: a. Collect the upper phase containing the lyso-sulfatide. b. Further purification
can be achieved using solid-phase extraction (SPE) with a C18 stationary phase. The
amphiphilic nature of lyso-sulfatide allows it to bind to the reversed-phase column while more
polar contaminants are washed away.[1] c. Elute the lyso-sulfatide from the SPE column
using an appropriate solvent system (e.g., increasing concentrations of methanol).

Structural Elucidation Workflow

A combination of chromatographic and spectroscopic techniques is employed for the definitive

structural characterization of the isolated bovine lyso-sulfatide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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